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Compound of Interest

Compound Name: Diisopropyl oxalate

Cat. No.: B1595506 Get Quote

An In-depth Guide to the Molecular Properties of Diisopropyl Oxalate

This document provides a concise summary of the core molecular properties of diisopropyl
oxalate, tailored for researchers, scientists, and professionals in drug development. While the

determination of a compound's molecular weight and formula is a fundamental aspect of

chemical characterization, this guide presents the information in a clear and accessible format.

Core Molecular Data
The fundamental molecular properties of diisopropyl oxalate are its molecular formula and

molecular weight. These values are crucial for stoichiometric calculations in chemical reactions

and for the characterization of the compound.

Property Value

Molecular Formula C8H14O4[1][2][3][4][5][6]

Molecular Weight 174.19 g/mol [1][3][5][6]

IUPAC Name dipropan-2-yl oxalate[1][3][6]

CAS Registry Number 615-81-6[1][2][3]

Elucidation of Molecular Formula and Weight
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The molecular formula and weight of a compound like diisopropyl oxalate are determined

through a combination of analytical techniques.

Experimental Protocols:

Mass Spectrometry: This is a primary technique used to determine the mass-to-charge ratio

of ionized molecules. High-resolution mass spectrometry can provide a highly accurate mass

measurement, which helps in deducing the elemental composition and thus the molecular

formula.

Elemental Analysis: This method involves combusting a sample of the compound and

precisely measuring the amounts of combustion products (e.g., carbon dioxide, water, and

nitrogen oxides). The relative percentages of each element are then used to determine the

empirical formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure

elucidation, ¹H and ¹³C NMR spectroscopy can confirm the number and types of atoms

present in a molecule, which supports the molecular formula derived from other methods.

The workflow for determining these properties is a standard procedure in chemical analysis.

Caption: Workflow for determining molecular formula and weight.

It is important to note that for a well-established compound like diisopropyl oxalate, this data

is readily available in chemical databases.[1][2][3] The experimental protocols described would

be applied to novel or uncharacterized substances. The concepts of signaling pathways are not

applicable to the intrinsic properties of a small molecule like diisopropyl oxalate itself but

would be relevant when studying its biological activity or mechanism of action in a biological

system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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